Cas no 2171916-01-9 (1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2171916-01-9
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 6449177
• PubChem ID: 165604821
• Update Time: 2025-05-26

1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1610371
• [1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2171916-01-9

• Inchi： 1S/C14H18N4/c15-9-13-14(8-11-6-7-11)18(17-16-13)10-12-4-2-1-3-5-12/h1-5,11H,6-10,15H2
• InChI Key： AYRKMKNDJPWQLK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 242.153146591g/mol
• Monoisotopic Mass: 242.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-Benzyl-5-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-ylmethanamine (CAS No. 2171916-01-9)

1-Benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171916-01-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a benzyl group and a cyclopropylmethyl substituent, contributes to its distinct properties and potential utility in various medicinal contexts.

The synthesis of 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, making it an ideal choice for the preparation of complex molecules with high purity and yield. The versatility of the CuAAC reaction allows for the facile introduction of various functional groups, thereby enabling the synthesis of a wide range of 1,2,3-triazole derivatives with tailored properties.

Recent studies have highlighted the potential of 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine in several therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Research has shown that certain 1,2,3-triazole derivatives exhibit potent antiviral activity against a variety of viruses, including influenza and herpes simplex virus (HSV). The benzyl and cyclopropylmethyl substituents in this compound may enhance its binding affinity to viral targets, thereby improving its antiviral efficacy.

In addition to antiviral properties, 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that certain 1,2,3-triazole derivatives can modulate key inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) signaling pathway. The ability of this compound to inhibit NF-κB activation may make it a valuable candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine have also been studied to assess its suitability for drug development. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability and stability in physiological conditions are key factors that contribute to its potential as a therapeutic agent. Further optimization through medicinal chemistry approaches can enhance these properties and improve the overall drug-like characteristics of the compound.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine are still limited, preclinical studies have provided promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports further investigation in human clinical trials.

The future prospects for 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine are promising. Ongoing research aims to explore its potential applications in various therapeutic areas and optimize its pharmacological properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 1-benzyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171916-01-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.